9-ethyl-3-[(4-methyl-1,4-diazepan-1-yl)methyl]-9H-carbazole

• IUPAC Name: 9-ethyl-3-[(4-methyl-1,4-diazepan-1-yl)methyl]carbazole
• InChI: InChI=1S/C21H27N3/c1-3-24-20-8-5-4-7-18(20)19-15-17(9-10-21(19)24)16-23-12-6-11-22(2)13-14-23/h4-5,7-10,15H,3,6,11-14,16H2,1-2H3
• InChI Key: SWPUFUCZIPCXGD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)CN3CCCN(CC3)C)C4=CC=CC=C41
• Molecular Formula: C21H27N3
• Molecular Weight: 321.5 g/mol

Description

Synthesis Analysis

The synthesis of carbazole derivatives, including compounds similar to 9-ethyl-3-[(4-methyl-1,4-diazepan-1-yl)methyl]-9H-carbazole, typically involves several key steps starting from carbazole itself or its derivatives as precursors. For instance, Salih et al. (2016) describe a process where 9H-carbazole is utilized to prepare new heterocyclic derivatives, demonstrating the versatility of carbazole as a starting material for synthesizing a wide range of compounds with potential antimicrobial activities (Salih, Salimon, & Yousif, 2016).

Molecular Structure Analysis

The molecular structure of carbazole derivatives is characterized by various spectroscopic techniques such as IR, 1H NMR, 13C NMR, and mass spectrometry. Asiri, Khan, & Rasul (2010) have synthesized a carbazole derivative and confirmed its structure using elemental analysis, IR, 1H-NMR, 13C-NMR, and EI-MS spectral analysis, showcasing the detailed structural elucidation methods used in the study of these compounds (Asiri, Khan, & Rasul, 2010).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, some carbazole derivatives are known to have biological activity and could interact with biological targets in specific ways.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s important to handle all chemical compounds with appropriate safety measures.